Cas no 18642-94-9 (Disiloxane,1,1,3,3-tetramethyl-1,3-dioctyl-)

• Product Name: Disiloxane,1,1,3,3-tetramethyl-1,3-dioctyl-
• CAS No: 18642-94-9
• MF: C₂₀H₄₆OSi₂
• MW: 358.749648571014
• MDL: MFCD00514608
• CID: 123100
• PubChem ID: 519593
• Update Time: 2025-06-13

Disiloxane,1,1,3,3-tetramethyl-1,3-dioctyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,1,3,3-tetramethyl-1,3-dioctyl-
• 1,3-di-n-octyltetramethyldisiloxane
• 1,1,3,3-Tetramethyl-1,3-dioctyldisiloxane
• 1,3-Di-n-octyl-1,1,3,3-Tetramethyl Disiloxane
• 1,3-DIOCTYLTETRAMETHYLDISILOXANE
• 1,1,2,2-tetramethyl-1,2-di-n-octyldisiloxane
• 1,1,3,3-Tetramethyl-1,3-dioctyl-disiloxan
• 1,1,3,3-tetramethyl-1,3-dioctyl-disiloxane
• E85279
• MFCD00514608
• A880656
• dimethyloctylsilyl ether
• CS-0448806
• 1,3-Di-N-Ctyl-1,1,3,3-Tetramethyl Disiloxane
• AS-75751
• VZSZUXBTVQNMOY-UHFFFAOYSA-N
• AKOS015909262
• SCHEMBL771775
• 18642-94-9
• 1,1,3,3-Tetramethyl-1,3-Dictyldisiloxane
• [dimethyl(octyl)silyl]oxy-dimethyl-octylsilane
• {[dimethyl(octyl)silyl]oxy}dimethyloctylsilane
• 1,3-Di-N-Ctyltetramethyldisiloxane

• MDL： MFCD00514608
• Inchi： 1S/C20H46OSi2/c1-7-9-11-13-15-17-19-22(3,4)21-23(5,6)20-18-16-14-12-10-8-2/h7-20H2,1-6H3
• InChI Key： VZSZUXBTVQNMOY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCCCCCC)O[Si](C)(C)CCCCCCCC

Computed Properties

• Exact Mass: 358.30900
• Monoisotopic Mass: 358.30871916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.891
• Boiling Point: 122 °C
• Flash Point: >110°C
• Refractive Index: 1.4740
• PSA: 9.23000
• LogP: 8.13420
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Disiloxane,1,1,3,3-tetramethyl-1,3-dioctyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents